2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-cyclopentylacetamide

• IUPAC Name: 2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-cyclopentylacetamide
• InChI: InChI=1S/C19H27N5O3S/c1-4-5-10-13-21-16-15(18(26)24(3)19(27)23(16)2)17(22-13)28-11-14(25)20-12-8-6-7-9-12/h12H,4-11H2,1-3H3,(H,20,25)
• InChI Key: KXEUXJRRFKNAGH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(C(=N1)SCC(=O)NC3CCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H27N5O3S
• Molecular Weight: 405.5 g/mol

Description

2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-cyclopentylacetamide is a useful research compound. Its molecular formula is C19H27N5O3S and its molecular weight is 405.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on the synthesis and structural characterization of pyrimidine derivatives, highlighting their significance in chemical and pharmaceutical research. For instance, the synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiative cyclocondensation revealed their potential in insecticidal and antibacterial applications (Deohate & Palaspagar, 2020). Similarly, crystallographic studies of 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have provided detailed insights into the molecular conformations of these compounds, which are crucial for understanding their interactions with biological targets (Subasri et al., 2017).

Biological Activities

The exploration of the biological activities of pyrimidine derivatives is a major area of interest. Compounds like classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines have been studied for their antifolate properties, showing promise as antitumor agents due to their inhibition of dihydrofolate reductase (Gangjee et al., 2007). Additionally, novel pyrimidine-azitidinone analogues have been synthesized and evaluated for their antioxidant, antimicrobial, and antitubercular activities, demonstrating the versatility of pyrimidine derivatives in developing new therapeutic agents (Chandrashekaraiah et al., 2014).

Chemical and Pharmaceutical Research

The chemical synthesis and pharmaceutical research applications of pyrimidine derivatives extend beyond biological activities. For example, studies on the synthesis of 5-stannylpyrimidines and their use in Pd-catalysed ketone formation highlight the utility of these compounds in organic synthesis and the development of novel chemical reactions (Arukwe et al., 1989). Furthermore, the synthesis of new benzodifuranyl derivatives, including 1,3,5-triazines and thiazolopyrimidines from visnaginone and khellinone, showcases the potential of pyrimidine derivatives in creating new anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).